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Compound of Interest

Compound Name: Tetramethylammonium chloride

Cat. No.: B104028 Get Quote

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of

tetramethylammonium chloride.
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Reactants

Reaction and Purification
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Vacuum Concentration
(Solvent Recovery)

Cooling, Discharging,
and Drying

High-Purity
Tetramethylammonium Chloride
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Aqueous Phase Organic Phase

Inorganic Salt (M⁺X⁻)

TMAC (Me₄N⁺Cl⁻)

Anion Exchange

Aqueous-Organic Interface

Me₄N⁺X⁻ moves to interface

Organic Substrate (RY)

Product (RX)

Reaction with X⁻

Me₄N⁺Y⁻ returns to interfaceCatalyst returns to aqueous phase

Me₄N⁺X⁻ moves to organic phase
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PCR Reagents

PCR Workflow

DNA Template

Prepare Reaction Mix

Primers dNTPs Taq Polymerase PCR Buffer TMAC (60 mM)

Addition

Thermocycling
(Denaturation, Annealing, Extension)

Analysis of Products
(Gel Electrophoresis)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b104028?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

